Cas no 1224698-11-6 ((S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one)

• Product Name: (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one
• CAS No: 1224698-11-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 2617988
• Update Time: 2025-10-11

(S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• (7aS)-2-piperidin-4-yl-5,6,7,7a-tetrahydro-1H-pyrrolo[1,2-c]imidazol-3-one
• (S)-2-(PIPERIDIN-4-YL)TETRAHYDRO-1H-PYRROLO[1,2-C]IMIDAZOL-3(2H)-ONE
• (7aS)-2-(Piperidin-4-yl)hexahydro-3H-pyrrolo[1,2-c]imidazol-3-one
• (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one

• Inchi： 1S/C11H19N3O/c15-11-13-7-1-2-10(13)8-14(11)9-3-5-12-6-4-9/h9-10,12H,1-8H2/t10-/m0/s1
• InChI Key： XKZVHWQXRLXOEB-JTQLQIEISA-N
• SMILES： O=C1N(C2CCNCC2)C[C@@H]2CCCN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Topological Polar Surface Area: 35.6

Additional information on (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one

Comprehensive Overview of (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one (CAS No. 1224698-11-6)

The compound (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one (CAS No. 1224698-11-6) is a chiral heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including a piperidine ring fused with a pyrroloimidazolone scaffold, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold for targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for chiral building blocks like (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one has surged due to their role in asymmetric synthesis and enantioselective catalysis. This compound’s stereochemical purity is critical for optimizing pharmacokinetic properties, a topic frequently searched by medicinal chemists. Its CAS No. 1224698-11-6 is often referenced in patent literature, highlighting its relevance in proprietary drug formulations.

The pyrroloimidazolone core of this molecule is structurally analogous to several FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Computational chemists and AI-driven drug design platforms frequently explore such scaffolds to predict novel therapeutic targets. For instance, its potential as a G-protein-coupled receptor (GPCR) modulator aligns with trending searches in neuropharmacology and central nervous system (CNS) drug development.

Synthetic routes to (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one often involve multi-step enantioselective transformations, a subject of interest for organic chemists seeking green chemistry alternatives. Recent publications emphasize its synthesis via catalytic asymmetric hydrogenation, a technique gaining traction due to its sustainability. The compound’s solubility and stability under physiological conditions are also frequently queried in academic forums.

From a commercial perspective, suppliers of CAS No. 1224698-11-6 highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), addressing industry concerns about quality control. Its applications extend to peptide mimetics and small-molecule inhibitors, areas dominating recent literature in oncology and immunology. The compound’s molecular weight (237.3 g/mol) and logP values are often cited in drug-likeness analyses, reflecting its favorable Lipinski’s Rule of Five profile.

In summary, (S)-2-(Piperidin-4-YL)tetrahydro-1H-pyrrolo[1,2-C]imidazol-3(2H)-one represents a versatile and pharmacologically relevant scaffold. Its integration into modern drug discovery pipelines underscores the intersection of chiral chemistry, computational modeling, and therapeutic innovation—topics consistently trending in scientific databases and search engines.